Cas no 186586-71-0 (L-Proline, 3-methyl-,ethyl ester, (3R)-)

• Product Name: L-Proline, 3-methyl-,ethyl ester, (3R)-
• CAS No: 186586-71-0
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD08274545
• CID: 114855
• PubChem ID: 15814240
• Update Time: 2025-04-18

L-Proline, 3-methyl-,ethyl ester, (3R)- Chemical and Physical Properties

Names and Identifiers

• L-Proline, 3-methyl-,ethyl ester, (3R)-
• (2S,3R)-CIS-3-METHYL-L-PROLINE ETHYL ESTER
• L-Proline,3-methyl-,ethyl ester,(3R)-(9CI)
• H-BETA-ME-L-PRO-OET
• (2S,3R)-cis-3-methyl-L-Pro ethyl ester
• L-Proline, 3-methyl-, ethyl ester, (3R)- (9CI)
• (2S,3R)-3-Methyl-pyrrolidine-2-carboxylic acid ethyl ester
• SCHEMBL6882050
• AKOS006286955
• ethyl (2S,3R)-3-methylpyrrolidine-2-carboxylate
• 186586-71-0
• (2S,3R)-Ethyl 3-methylpyrrolidine-2-carboxylate

• MDL： MFCD08274545
• Inchi： 1S/C8H15NO2/c1-3-11-8(10)7-6(2)4-5-9-7/h6-7,9H,3-5H2,1-2H3/t6-,7+/m1/s1
• InChI Key： YJXMGRSSLHPGTO-RQJHMYQMSA-N
• SMILES： O(CC)C([C@@H]1[C@H](C)CCN1)=O

Computed Properties

• Exact Mass: 157.11000
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33000
• LogP: 0.87630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives